(Z)-2-Cyano-3-(furan-2-yl)-N-octylprop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-(furan-2-yl)-N-octylprop-2-enamide
• InChI: InChI=1S/C16H22N2O2/c1-2-3-4-5-6-7-10-18-16(19)14(13-17)12-15-9-8-11-20-15/h8-9,11-12H,2-7,10H2,1H3,(H,18,19)/b14-12-
• InChI Key: YYCXQUHTSCNNHQ-OWBHPGMISA-N
• Canonical SMILES: CCCCCCCCNC(=O)C(=CC1=CC=CO1)C#N
• Isomeric SMILES: CCCCCCCCNC(=O)/C(=C\C1=CC=CO1)/C#N
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol

Description

“(Z)-2-Cyano-3-(furan-2-yl)-N-octylprop-2-enamide” is a complex organic compound. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. The compound also features a cyano group (-CN), an octyl group (a long hydrocarbon chain), and an amide group (a carbonyl group attached to a nitrogen atom).

Synthesis Analysis

While specific synthesis methods for this compound are not available, furan compounds can be synthesized using various methods. For instance, one method involves the use of sulfur ylides and alkyl acetylenic carboxylates. Another method involves the use of adapted Vilsmeier conditions.

Molecular Structure Analysis

The molecular structure of a similar compound, bis{(Z)-N’-[(E)-(furan-2-yl)methylidene]carbamohydrazonothioato}nickel(II), has been studied. The compound was found to have a distorted square-planar geometry around the nickel atom.

Chemical Reactions Analysis

Furan compounds can undergo a variety of chemical reactions. For instance, they can be used in the manufacture of fuels and monomers. They can also undergo electrocatalytic conversion using renewable electricity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. While specific information on “(Z)-2-Cyano-3-(furan-2-yl)-N-octylprop-2-enamide” is not available, similar compounds have been studied. For instance, 2-acetyl-5-methylfuran was found to have certain vibrational frequencies and a first order hyperpolarizability.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties. A Safety Data Sheet (SDS) for a similar compound, Ammonium (Z)-2-(furan-2-yl)-2-(methoxyimino)acetate, indicates that it is a flammable solid and should be kept away from heat, sparks, open flames, and hot surfaces.

Future Directions

Furan compounds have potential applications in various fields, including the manufacture of fuels, monomers, pharmaceuticals, and other chemicals. Research is ongoing to develop more efficient methods for their synthesis and to explore their potential uses.